Cas no 1213548-46-9 (4-((1S)-1-Amino-2,2,2-trifluoroethyl)benzoic acid)

4-((1S)-1-Amino-2,2,2-trifluoroethyl)benzoic acid structure
1213548-46-9 structure
Product Name:4-((1S)-1-Amino-2,2,2-trifluoroethyl)benzoic acid
CAS No:1213548-46-9
MF:C9H8F3NO2
MW:219.160532951355
CID:5013014
Update Time:2023-08-24

4-((1S)-1-Amino-2,2,2-trifluoroethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-((1S)-1-AMINO-2,2,2-TRIFLUOROETHYL)BENZOIC ACID
    • 4-[(1S)-1-AMINO-2,2,2-TRIFLUOROETHYL]BENZOIC ACID
    • 4-((1S)-1-Amino-2,2,2-trifluoroethyl)benzoic acid
    • Inchi: 1S/C9H8F3NO2/c10-9(11,12)7(13)5-1-3-6(4-2-5)8(14)15/h1-4,7H,13H2,(H,14,15)/t7-/m0/s1
    • InChI Key: XRHBXDPKZDBKBX-ZETCQYMHSA-N
    • SMILES: FC([C@H](C1C=CC(C(=O)O)=CC=1)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 234
  • XLogP3: -0.8
  • Topological Polar Surface Area: 63.3
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